(Z)-N-(6-ethyl-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(6-ethyl-3-methyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H18N2O3S/c1-3-12-4-6-14-17(10-12)25-19(21(14)2)20-18(22)13-5-7-15-16(11-13)24-9-8-23-15/h4-7,10-11H,3,8-9H2,1-2H3
• InChI Key: KSUXMEAFLBZPNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC4=C(C=C3)OCCO4)S2)C
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study on the inhibitory activity of benzo[d]imidazo[2,1-b]thiazole compounds containing chromone in lung cancer cells described a synthesis process. The process involved using ethyl acetoacetate as the starting material, and the target compounds were synthesized in five steps through alpha halogenation, cyclization, hydrolysis, condensation, and cyclization reaction.

Scientific Research Applications

Nanoadsorbent Development for Industrial Waste Treatment

Research by Zargoosh et al. (2015) detailed the synthesis of a novel magnetic nanoadsorbent using N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide for the removal of Zn2+ and Cd2+ ions from industrial wastes. This study showcased the compound's application in environmental remediation, highlighting its high adsorption capacity, stability, and reusability, making it a suitable adsorbent for practical removal of these ions from industrial wastes (Zargoosh et al., 2015).

Synthesis of Novel Therapeutic Agents

A. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds were identified as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing promising potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Spoorthy et al. (2021) explored the synthesis, characterization, docking studies, and anti-microbial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. This research demonstrated the antimicrobial potential of these newly synthesized analogues, contributing to the development of new antimicrobial agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021).